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Compound of Interest

Compound Name: 1,3-Bis(6-aminohexyl)urea

Cat. No.: B15186321

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety-related information for 1,3-
Bis(6-aminohexyl)urea (CAS No. 13176-67-5). A comprehensive, official Safety Data Sheet
(SDS) containing detailed toxicological and handling data was not publicly available at the time
of this writing. This guide should be used for informational purposes and as a supplement to,
not a replacement for, a thorough risk assessment and adherence to standard laboratory safety
protocols.

Chemical Identification and Physical Properties

Proper identification and understanding of the physical and chemical properties of a compound
are fundamental to its safe handling. The available data for 1,3-Bis(6-aminohexyl)urea is
summarized below.
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Identifier Value

IUPAC Name 1,3-bis(6-aminohexyl)urea

Synonyms 6,6T-Ureylenebishexylamine, N,N’-bis(6-
aminohexyl)urea

CAS Number 13176-67-5[1]

Molecular Formula C13H30N40[1]

Molecular Weight 258.40 g/mol [1]

Computed XLogP3 0.3

Further physical properties such as melting point, boiling point, and density are not consistently
reported in publicly available databases.[1]

Toxicological Data Summary

Detailed toxicological studies for 1,3-Bis(6-aminohexyl)urea are not readily found in the public
domain. For a research chemical of this nature, a comprehensive safety evaluation would
typically involve the experimental protocols listed in the table below. Professionals handling this
substance should operate under the assumption that it is potentially hazardous in the absence
of specific data.
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Toxicological Endpoint Typical Experimental Protocol Overview

Determination of the LD50 (median lethal dose)
in a relevant animal model (e.g., rat) following a

Acute Oral Toxicity single oral administration. Observation for signs
of toxicity and mortality over a set period (e.g.,
14 days).

Application of the substance to the skin of a test

animal (e.g., rabbit) under a semi-occlusive
Dermal Irritation/Corrosion dressing. The site is observed for signs of

erythema (redness) and edema (swelling) at

specified intervals.

Instillation of the substance into the conjunctival
o ] sac of one eye of a test animal (e.qg., rabbit).
Eye Irritation/Corrosion ] )
The eye is examined for effects on the cornea,

iris, and conjunctiva at specific time points.

An in vitro assay using strains of Salmonella
typhimurium with mutations in the histidine
o synthesis pathway. The test evaluates the
Mutagenicity (Ames Test) - ] )
substance's ability to cause reverse mutations in
the presence and absence of metabolic

activation.

A test to determine the potential of a substance
to induce a delayed hypersensitivity reaction.
) L Common methods include the local lymph node
Skin Sensitization o )
assay (LLNA) in mice, which measures
lymphocyte proliferation in the draining lymph

nodes.

Experimental and Safety Workflows

The following diagrams illustrate generalized workflows for handling research chemicals and
responding to laboratory incidents. These are not specific to 1,3-Bis(6-aminohexyl)urea but
represent standard best practices.
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Caption: A generalized workflow for handling research chemicals.
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Caption: A logical relationship for a personnel exposure response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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aminohexyl)urea]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15186321#1-3-bis-6-aminohexyl-urea-safety-data-
sheet-sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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